Cas no 89509-08-0 (Benzoic acid, (hexyloxy)-, (hexyloxy)phenyl ester)

89509-08-0 structure
Product name:Benzoic acid, (hexyloxy)-, (hexyloxy)phenyl ester
Benzoic acid, (hexyloxy)-, (hexyloxy)phenyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, (hexyloxy)-, (hexyloxy)phenyl ester
- (2-hexoxyphenyl) 2-hexoxybenzoate
- 2-(HEXYLOXY)PHENYL 2-(HEXYLOXY)BENZOATE
- 89509-08-0
- DTXSID40754116
-
- Inchi: InChI=1S/C25H34O4/c1-3-5-7-13-19-27-22-16-10-9-15-21(22)25(26)29-24-18-12-11-17-23(24)28-20-14-8-6-4-2/h9-12,15-18H,3-8,13-14,19-20H2,1-2H3
- InChI Key: YJHSXEXXJMYCSQ-UHFFFAOYSA-N
- SMILES: CCCCCCOC1=CC=CC=C1C(=O)OC2=CC=CC=C2OCCCCCC
Computed Properties
- Exact Mass: 398.24570956g/mol
- Monoisotopic Mass: 398.24570956g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 29
- Rotatable Bond Count: 15
- Complexity: 425
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 44.8Ų
- XLogP3: 7.7
Benzoic acid, (hexyloxy)-, (hexyloxy)phenyl ester Related Literature
-
Gregor Mali,Jean-Paul Amoureux Phys. Chem. Chem. Phys., 2000,2, 5737-5742
-
Jiai Hua,Xueman Wei,Xiang Ma,Jinzhe Jiao,Binghui Chai,Chenbin Wu,Changli Zhang,Yulan Niu CrystEngComm, 2022,24, 1171-1176
-
Tai-Ping Gao,Jun-Bing Lin,Xiu-Qin Hu,Peng-Fei Xu Chem. Commun., 2014,50, 8934-8936
-
Jun Zhang,Chunwei Yu,Gang Lu,Qiongyao Fu,Na Li,Yuxiang Ji New J. Chem., 2012,36, 819-822
-
Juan-Ramón Jiménez,Akira Sugahara,Masashi Okubo,Atsuo Yamada,Lise-Marie Chamoreau,Laurent Lisnard,Rodrigue Lescouëzec Chem. Commun., 2018,54, 5189-5192
-
Shuang Liu Dalton Trans., 2017,46, 14509-14518
-
Barbara Schininà,Andrea Martorana,Nicola Antonio Colabufo,Marialessandra Contino,Mauro Niso,Maria Grazia Perrone,Guido De Guidi,Alfio Catalfo,Giancarlo Rappazzo,Elisa Zuccarello,Orazio Prezzavento,Emanuele Amata,Antonio Rescifina,Agostino Marrazzo RSC Adv., 2015,5, 47108-47116
-
Yi Fang,Zi-Xiong Lin,Tian-Zhu Xie,Yong-Fan Zhang,Li-Ming Wu RSC Adv., 2019,9, 1047-1054
-
Ren-Hao Cheng,Honghao Cai,Yu-Ren Huang,Xiaohong Cui,Zhong Chen,Hsuan-Ying Chen,Shangwu Ding Phys. Chem. Chem. Phys., 2021,23, 10899-10908
89509-08-0 (Benzoic acid, (hexyloxy)-, (hexyloxy)phenyl ester) Related Products
- 255062-85-2(Methyl 2-(octyloxy)benzoate)
- 55482-89-8(Guacetisal)
- 1805672-06-3(Ethyl 3-chloromethyl-5-cyano-2-(trifluoromethoxy)benzoate)
- 1696189-66-8(2-chloro-1-(7-chloro-1H-indol-3-yl)propan-1-one)
- 2228919-10-4(3-(2-cyclopropyl-1,3-thiazol-4-yl)azetidin-3-ol)
- 69438-74-0([3,4'-Bipyridin]-6(1H)-one, 5-chloro-)
- 2034557-14-5(N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-4-(trifluoromethoxy)benzamide)
- 1234900-31-2(1-(5-nitrofuran-2-carbonyl)-N-(1,3-thiazol-2-yl)piperidine-4-carboxamide)
- 1479899-60-9(1-(Cyclobutylmethyl)-4-methyl-1h-pyrazol-3-amine)
- 1227607-32-0(3,5-Di(pyridin-4-yl)pyridine-4-acetonitrile)
Recommended suppliers
Hubei Henglvyuan Technology Co., Ltd
Gold Member
CN Supplier
Bulk
http://www.hbhlykj.com/about_en.html
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
pengshengyue
Gold Member
CN Supplier
Bulk

Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
http://eng.biocuiyuan.com

Hebei Ganmiao New material Technology Co., LTD
Gold Member
CN Supplier
Bulk
http://www.hbganmiao.com/
